Cas no 1017149-06-2 (2-amino-1-(3,4-dichlorophenyl)propan-1-one)

• Product Name: 2-amino-1-(3,4-dichlorophenyl)propan-1-one
• CAS No: 1017149-06-2
• MF: C₉H₉Cl₂NO
• MW: 218.079860448837
• CID: 6293732
• PubChem ID: 24260982
• Update Time: 2025-08-05

2-amino-1-(3,4-dichlorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(3,4-dichlorophenyl)propan-1-one
• 2-Amino-1-(3,4-dichlorophenyl)-1-propanone

• Inchi： 1S/C9H9Cl2NO/c1-5(12)9(13)6-2-3-7(10)8(11)4-6/h2-5H,12H2,1H3
• InChI Key： CZYDPLNPXHZAMQ-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C(Cl)=C1)(=O)C(N)C

Experimental Properties

• Density: 1.318±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 347.0±37.0 °C(Predicted)
• pka: 7.03±0.29(Predicted)

Additional information on 2-amino-1-(3,4-dichlorophenyl)propan-1-one

Comprehensive Overview of 2-amino-1-(3,4-dichlorophenyl)propan-1-one (CAS No. 1017149-06-2)

2-amino-1-(3,4-dichlorophenyl)propan-1-one, with the CAS number 1017149-06-2, is a specialized organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications. This compound, often referred to in scientific literature by its systematic name, features a propan-1-one backbone substituted with an amino group and a 3,4-dichlorophenyl moiety. Its molecular structure makes it a subject of interest in various research fields, including medicinal chemistry and material science.

One of the key reasons for the growing interest in 2-amino-1-(3,4-dichlorophenyl)propan-1-one is its potential role in the development of novel pharmaceutical intermediates. Researchers are exploring its utility in synthesizing compounds that may target specific biological pathways. The presence of the dichlorophenyl group, in particular, is noteworthy because halogenated aromatic compounds often exhibit enhanced binding affinity to biological targets. This has led to increased searches for "halogenated phenyl compounds in drug discovery" and "amino ketone derivatives in medicinal chemistry," reflecting the compound's relevance in contemporary research.

In addition to its pharmaceutical potential, 2-amino-1-(3,4-dichlorophenyl)propan-1-one is also studied for its physicochemical properties. The compound's amino and ketone functional groups contribute to its reactivity, making it a versatile building block in organic synthesis. Recent trends in search engines show queries like "synthetic applications of amino ketones" and "3,4-dichlorophenyl derivatives in organic chemistry," highlighting the compound's importance in synthetic methodologies. These properties are particularly valuable in the design of complex molecules for agrochemicals and advanced materials.

The stability and solubility of 2-amino-1-(3,4-dichlorophenyl)propan-1-one under various conditions are also areas of active investigation. Scientists are examining its behavior in different solvents and temperatures, which is critical for optimizing its use in industrial processes. Searches such as "solubility of dichlorophenyl compounds" and "thermal stability of amino ketones" are common among researchers seeking to leverage this compound's properties. Understanding these aspects can lead to more efficient synthesis routes and improved yields in large-scale production.

Another emerging topic related to CAS No. 1017149-06-2 is its potential environmental impact. As with many synthetic compounds, there is a growing emphasis on evaluating its biodegradability and ecotoxicity. This aligns with broader trends in green chemistry, where researchers aim to develop sustainable alternatives. Popular search terms like "environmental fate of halogenated aromatic compounds" and "green synthesis of amino ketones" reflect this shift in focus. Addressing these concerns is essential for ensuring the responsible use of 2-amino-1-(3,4-dichlorophenyl)propan-1-one in various applications.

From a regulatory perspective, 2-amino-1-(3,4-dichlorophenyl)propan-1-one is subject to standard safety and handling protocols applicable to laboratory chemicals. While it is not classified under restricted categories, proper precautions are necessary during its handling and storage. This has led to increased searches for "safety data sheets for amino ketones" and "best practices for handling dichlorophenyl derivatives," underscoring the importance of safety in chemical research and industrial settings.

In conclusion, 2-amino-1-(3,4-dichlorophenyl)propan-1-one (CAS No. 1017149-06-2) is a compound of significant scientific interest due to its structural features and diverse potential applications. Its relevance in pharmaceutical research, organic synthesis, and material science continues to drive exploration and innovation. As the scientific community delves deeper into its properties and uses, this compound is likely to remain a focal point in cutting-edge research and development.